Cas no 13232-77-4 (1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide)

• Product Name: 1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide
• CAS No: 13232-77-4
• MF: C₁₆H₁₃IS₃
• MW: 428.3738925457
• CID: 1230051
• PubChem ID: 71354535
• Update Time: 2025-04-20

1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiol-1-ium, 3-(methylthio)-4,5-diphenyl-, iodide
• (4,5-diphenyldithiol-3-ylidene)-methylsulfanium,iodide
• 13232-77-4
• (Z)-(4,5-Diphenyl-3H-1,2-dithiol-3-ylidene)(methyl)sulfanium iodide
• DTXSID30779035

• Inchi： 1S/C16H13S3.HI/c1-17-16-14(12-8-4-2-5-9-12)15(18-19-16)13-10-6-3-7-11-13;/h2-11H,1H3;1H/q+1;/p-1
• InChI Key： XGVJDAXZOBYUQM-UHFFFAOYSA-M
• SMILES： [I-].S1C(C2C=CC=CC=2)=C(C(SC)=[S+]1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 427.92241g/mol
• Monoisotopic Mass: 427.92241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų